Cas no 2680870-93-1 (benzyl N-3-(4-methylbenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate)

• Product Name: benzyl N-3-(4-methylbenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate
• CAS No: 2680870-93-1
• MF: C₂₃H₂₁NO₃S
• MW: 391.482744932175
• CID: 5625455
• PubChem ID: 165934339
• Update Time: 2025-11-01

benzyl N-3-(4-methylbenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680870-93-1
• EN300-28302708
• benzyl N-[3-(4-methylbenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate
• benzyl N-3-(4-methylbenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate

• Inchi： 1S/C23H21NO3S/c1-15-10-12-17(13-11-15)21(25)20-18-8-5-9-19(18)28-22(20)24-23(26)27-14-16-6-3-2-4-7-16/h2-4,6-7,10-13H,5,8-9,14H2,1H3,(H,24,26)
• InChI Key： ULJRHMSWDGQHLR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC(C)=CC=2)=O)C2=C1CCC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 391.12421471g/mol
• Monoisotopic Mass: 391.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 83.6Ų

Additional information on benzyl N-3-(4-methylbenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate

Comprehensive Overview of Benzyl N-3-(4-methylbenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate (CAS No. 2680870-93-1)

Benzyl N-3-(4-methylbenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate (CAS No. 2680870-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyclopentabthiophene derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the benzyl carbamate and 4-methylbenzoyl moieties, contribute to its potential biological activity and synthetic utility.

In recent years, the demand for heterocyclic compounds like benzyl N-3-(4-methylbenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing focus on targeted therapies in oncology and inflammatory diseases. The compound's CAS No. 2680870-93-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

The synthesis of benzyl N-3-(4-methylbenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate involves multi-step organic reactions, often starting from cyclopentabthiophene precursors. Key steps include carbamate formation and benzoylation, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further applications.

From an industrial perspective, CAS No. 2680870-93-1 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring eco-friendly solvents and catalysts to produce such compounds. This aligns with the broader trend of green pharmaceuticals, where minimizing waste and energy consumption is a priority.

Another area of interest is the compound's potential in material science. The cyclopentabthiophene core is known for its electron-rich properties, making it a candidate for organic semiconductors and photovoltaic materials. Researchers are investigating whether benzyl N-3-(4-methylbenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate can be modified to enhance its optoelectronic performance, addressing the global demand for renewable energy solutions.

In summary, benzyl N-3-(4-methylbenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate (CAS No. 2680870-93-1) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in the fields of drug design and sustainable chemistry. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation and discovery.